molecular formula C9H20ClNO B6276360 2-(1-amino-4-methylcyclohexyl)ethan-1-ol hydrochloride CAS No. 2763775-94-4

2-(1-amino-4-methylcyclohexyl)ethan-1-ol hydrochloride

Cat. No. B6276360
CAS RN: 2763775-94-4
M. Wt: 193.7
InChI Key:
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Description

2-(1-Amino-4-methylcyclohexyl)ethan-1-ol hydrochloride, commonly known as AMCH, is an organic compound used in various scientific research applications. It is a synthetic derivative of cyclohexanol, a cycloalkanol, and is derived from the combination of cyclohexanone and ammonia. AMCH is used as a building block for organic synthesis, due to its ability to undergo reactions with other compounds and form various products. As a result, it has found a range of applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

AMCH has a wide range of applications in scientific research. It is used in organic synthesis as a building block for various compounds, such as peptides and polymers. It is also used in the synthesis of pharmaceuticals and other organic compounds. Additionally, AMCH has been used as a reagent in the synthesis of various other compounds, such as amides, esters, and ethers.

Mechanism of Action

The mechanism of action of AMCH is not completely understood. It is believed to act as a catalyst for the reaction of other compounds, by providing a source of energy for the reaction to proceed. It is also believed to act as a nucleophile, which means it can react with other compounds to form new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMCH are not well understood. However, it is believed to be an inhibitor of enzymes, which means it can interfere with the activity of enzymes in the body. Additionally, it is believed to be an antioxidant, which means it can reduce the damage caused by free radicals in the body.

Advantages and Limitations for Lab Experiments

The advantages of using AMCH in lab experiments include its low cost and ease of synthesis. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of using AMCH is its reactivity, as it can react with other compounds and form new products.

Future Directions

The future directions for the use of AMCH in scientific research are numerous. It could be used as a building block for the synthesis of more complex compounds, such as peptides and polymers. It could also be used as a reagent in the synthesis of various other compounds, such as amides, esters, and ethers. Additionally, it could be used in the synthesis of pharmaceuticals and other organic compounds. Finally, it could be used to study the mechanism of action of various enzymes and other proteins, as well as the biochemical and physiological effects of various compounds.

Synthesis Methods

The synthesis of AMCH involves a two-step process. First, cyclohexanone is reacted with ammonia in the presence of a catalyst to form cyclohexanamine. This is then reacted with methylmagnesium chloride to form the desired product, AMCH. This reaction requires a temperature of at least 200°C and is usually carried out in a pressure reactor.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-amino-4-methylcyclohexyl)ethan-1-ol hydrochloride involves the conversion of 4-methylcyclohexanone to 4-methylcyclohexylamine, followed by the reaction of 4-methylcyclohexylamine with ethylene oxide to form 2-(1-amino-4-methylcyclohexyl)ethan-1-ol, which is then converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-methylcyclohexanone", "ammonium chloride", "sodium hydroxide", "ethylene oxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Conversion of 4-methylcyclohexanone to 4-methylcyclohexylamine", "4-methylcyclohexanone is reacted with ammonium chloride and sodium hydroxide in water to form 4-methylcyclohexylamine.", "Step 2: Reaction of 4-methylcyclohexylamine with ethylene oxide", "4-methylcyclohexylamine is reacted with excess ethylene oxide in the presence of a catalyst to form 2-(1-amino-4-methylcyclohexyl)ethan-1-ol.", "Step 3: Conversion of 2-(1-amino-4-methylcyclohexyl)ethan-1-ol to its hydrochloride salt", "2-(1-amino-4-methylcyclohexyl)ethan-1-ol is reacted with hydrochloric acid to form 2-(1-amino-4-methylcyclohexyl)ethan-1-ol hydrochloride." ] }

CAS RN

2763775-94-4

Product Name

2-(1-amino-4-methylcyclohexyl)ethan-1-ol hydrochloride

Molecular Formula

C9H20ClNO

Molecular Weight

193.7

Purity

95

Origin of Product

United States

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